Cas no 214262-90-5 (Cyclopentanecarbonitrile,1-(3-fluorophenyl)-)

• Product Name: Cyclopentanecarbonitrile,1-(3-fluorophenyl)-
• CAS No: 214262-90-5
• MF: C₁₂H₁₂FN
• MW: 189.228786468506
• MDL: MFCD00800614
• CID: 262013
• PubChem ID: 2733238
• Update Time: 2025-05-21

Cyclopentanecarbonitrile,1-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile,1-(3-fluorophenyl)-
• 1-(3-fluorophenyl)cyclopentane-1-carbonitrile
• 1-(3-Fluorophenyl)cyclopentanecarbonitrile
• CS-0449563
• SY225884
• AC5572
• DTXSID20369803
• MB01468
• AKOS009266126
• MFCD00800614
• 214262-90-5
• starbld0019522
• SCHEMBL1018956

• MDL： MFCD00800614
• Inchi： 1S/C12H12FN/c13-11-5-3-4-10(8-11)12(9-14)6-1-2-7-12/h3-5,8H,1-2,6-7H2
• InChI Key： GJLHAOFLBRWFJM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C#N)CCCC1

Computed Properties

• Exact Mass: 189.09500
• Monoisotopic Mass: 189.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.0913 (estimate)
• Refractive Index: 1.5165
• PSA: 23.79000
• LogP: 3.16108
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Cyclopentanecarbonitrile,1-(3-fluorophenyl)-

Introduction to Cyclopentanecarbonitrile, 1-(3-fluorophenyl) and Its Significance in Modern Chemical Research

Cyclopentanecarbonitrile, 1-(3-fluorophenyl) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With a CAS number of 214262-90-5, this compound represents a fascinating intersection of heterocyclic chemistry and fluorinated aromatic systems, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of Cyclopentanecarbonitrile, 1-(3-fluorophenyl) consists of a cyclopentane ring substituted with a nitrile group and an ortho-fluorinated phenyl ring. This configuration imparts distinct electronic and steric properties that can be exploited in drug design. The presence of the nitrile group enhances the compound's reactivity, allowing for further functionalization, while the fluorine atom introduces metabolic stability and lipophilicity, key factors in medicinal chemistry.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacokinetic profiles. The fluorine atom's ability to modulate electronic effects and influence binding interactions with biological targets has made fluorinated molecules indispensable in modern drug discovery. Specifically, Cyclopentanecarbonitrile, 1-(3-fluorophenyl) has been explored as a building block for synthesizing small-molecule inhibitors targeting various therapeutic areas.

One of the most compelling applications of Cyclopentanecarbonitrile, 1-(3-fluorophenyl) lies in its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for therapeutic intervention. The combination of the cyclopentane core and the fluorinated phenyl group provides a scaffold that can be fine-tuned to interact selectively with specific kinase domains. Recent studies have demonstrated that derivatives of this compound exhibit promising activity against cyclin-dependent kinases (CDKs) and other relevant targets involved in cancer biology.

Furthermore, the nitrile group in Cyclopentanecarbonitrile, 1-(3-fluorophenyl) serves as a versatile handle for further chemical modifications. For instance, it can be reduced to an amine or converted into an acid derivative, enabling the synthesis of diverse analogs. This flexibility has allowed researchers to explore different pharmacophoric elements within the same molecular framework, leading to the discovery of novel compounds with improved pharmacological properties.

The impact of Cyclopentanecarbonitrile, 1-(3-fluorophenyl) extends beyond oncology. Emerging research suggests its utility in developing treatments for neurological disorders. The ability of fluorinated aromatic compounds to cross the blood-brain barrier has opened new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have shown that certain derivatives of this compound exhibit neuroprotective effects by modulating neurotransmitter receptors and inhibiting pathological protein aggregation.

From a synthetic chemistry perspective, Cyclopentanecarbonitrile, 1-(3-fluorophenyl) offers an intriguing challenge due to its complex architecture. The synthesis involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods and flow chemistry have made it possible to streamline these synthetic routes, making this compound more accessible for industrial applications.

The role of computational chemistry in optimizing derivatives of Cyclopentanecarbonitrile, 1-(3-fluorophenyl) cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability before conducting expensive wet-lab experiments. This approach accelerates the drug discovery process by identifying promising candidates early in the development pipeline.

In conclusion, Cyclopentanecarbonitrile, 1-(3-fluorophenyl) (CAS no. 214262-90-5) represents a significant advancement in chemical research with far-reaching implications for pharmaceutical development. Its unique structural features make it an invaluable tool for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its importance in modern chemistry is only set to grow.